![molecular formula C16H17BrN2OS B4614175 5-bromo-N-[4-(butylthio)phenyl]nicotinamide](/img/structure/B4614175.png)
5-bromo-N-[4-(butylthio)phenyl]nicotinamide
Overview
Description
5-bromo-N-[4-(butylthio)phenyl]nicotinamide is a useful research compound. Its molecular formula is C16H17BrN2OS and its molecular weight is 365.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 364.02450 g/mol and the complexity rating of the compound is 321. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antiprotozoal Activity
The compound has been synthesized and evaluated for its antiprotozoal activity, particularly against Trypanosoma b.rhodesiense and Plasmodium falciparum. It has shown significant in vitro activity with IC(50) values of less than 10 nM, indicating its potential as a therapeutic agent against protozoal infections. Moreover, certain derivatives have demonstrated curative effects in an in vivo mouse model for Trypanosoma b.rhodesiense at oral dosages as low as 5 mg/kg, highlighting its efficacy and potential for further development as an antiprotozoal drug (Ismail et al., 2003).
Chemical Genetics and Apoptosis Induction
In the field of chemical genetics, the compound's structural framework has been utilized to identify small molecules that induce apoptosis, a process critical for eliminating cancer cells. This approach has led to the discovery of potential anticancer agents and the identification of novel molecular targets such as the insulin-like growth factor II receptor binding protein (TIP47) and the Transferrin receptor I (TfR), which are involved in cancer cell proliferation and survival. These findings contribute to our understanding of the molecular mechanisms of cancer and open new avenues for therapeutic intervention (Cai et al., 2006).
Herbicidal Activity and Structure-Activity Relationship (SAR) Study
Derivatives of the compound have been synthesized and shown to possess excellent herbicidal activity against various plant species such as Agrostis stolonifera and Lemna paucicostata. These findings are significant for the development of new herbicides, especially in the context of addressing the challenges posed by resistant weed species. The structure-activity relationship studies provide valuable insights into the molecular features essential for herbicidal efficacy, offering a foundation for the design of more effective and environmentally friendly herbicides (Yu et al., 2021).
Metabolic Effects in Cancer Cells
The compound's framework has also been investigated for its role in metabolic pathways in cancer cells. Specifically, the inhibition of nicotinamide phosphoribosyltransferase (NAMPT) by related compounds has been shown to induce significant metabolic perturbations in human cancer cells. This research provides insights into the metabolic dependencies of cancer cells and highlights potential targets for therapeutic intervention, contributing to the development of new strategies for cancer treatment (Tolstikov et al., 2014).
Properties
IUPAC Name |
5-bromo-N-(4-butylsulfanylphenyl)pyridine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17BrN2OS/c1-2-3-8-21-15-6-4-14(5-7-15)19-16(20)12-9-13(17)11-18-10-12/h4-7,9-11H,2-3,8H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIPLKBMYHVTKNA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC1=CC=C(C=C1)NC(=O)C2=CC(=CN=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17BrN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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